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Compound of Interest

Compound Name: Sphinx31

Cat. No.: B610945 Get Quote

For researchers, scientists, and drug development professionals working with the potent and

selective SRPK1 inhibitor, Sphinx31, a comprehensive understanding of safety and handling

procedures is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this compound in the laboratory.

Immediate Safety and Personal Protective
Equipment (PPE)
While comprehensive toxicological data for Sphinx31 is not yet fully available, it is crucial to

treat this compound as potentially hazardous.[1] Adherence to the following personal protective

equipment (PPE) guidelines is mandatory to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment Specification

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

material

Body Protection Laboratory coat Standard lab coat

Eye Protection Safety glasses Appropriate safety glasses

Respiratory Protection Fume hood
Handle exclusively in a

chemical fume hood
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Operational Protocols: From Receipt to Disposal
A systematic approach to handling Sphinx31, from initial receipt to final disposal, is critical for

maintaining a safe laboratory environment.

Receiving and Storage
Upon receipt, visually inspect the container for any damage. Sphinx31 should be stored in a

cool, dry, and dark place. For short-term storage (days to weeks), 0-4°C is recommended. For

long-term storage (months to years), maintain at -20°C.

Handling and Preparation of Solutions
All handling of Sphinx31, including weighing and solution preparation, must be conducted in a

designated chemical fume hood to prevent inhalation of any dust or aerosols.[1] Avoid direct

contact with skin, eyes, and clothing.[1] In case of accidental contact, follow the first-aid

measures outlined below.

Exposure Route First-Aid Measure

Skin Contact Wash affected area with soap and water.

Eye Contact
Rinse immediately with plenty of water for at

least 15 minutes.

Inhalation Move to fresh air.

Ingestion
Do not induce vomiting. Seek immediate

medical attention.

Spill Management
In the event of a spill, evacuate the immediate area. Wearing appropriate PPE, carefully clean

the spill. For solid spills, avoid generating dust. For liquid spills, absorb with an inert material.

All contaminated materials must be disposed of as hazardous waste.

Disposal
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Sphinx31 and any contaminated materials should be treated as potentially toxic waste.[1]

Disposal must be carried out in strict accordance with all applicable local, state, and federal

regulations for hazardous chemical waste.[1]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling Sphinx31
in a laboratory setting.

Preparation Handling Cleanup & Disposal
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Sphinx31 Safe Handling Workflow

Disclaimer: This information is intended for guidance and is not a substitute for a

comprehensive risk assessment. Always consult your institution's safety protocols and the

manufacturer's Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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